Cas no 852437-11-7 (benzyl 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate)

• Product Name: benzyl 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate
• CAS No: 852437-11-7
• MF: C₂₂H₂₀N₄O₃S
• MW: 420.484203338623
• CID: 6221613
• PubChem ID: 18554190
• Update Time: 2025-10-31

benzyl 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate
• AKOS024595539
• 852437-11-7
• benzyl 2-{[3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetate
• benzyl 2-[[3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetate
• F0676-0822
• benzyl 2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetate

• Inchi： 1S/C22H20N4O3S/c1-2-28-18-10-8-17(9-11-18)22-24-23-19-12-13-20(25-26(19)22)30-15-21(27)29-14-16-6-4-3-5-7-16/h3-13H,2,14-15H2,1H3
• InChI Key： PQJSQVXMLDTYIJ-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC1C=CC=CC=1)C1C=CC2=NN=C(C3C=CC(=CC=3)OCC)N2N=1

Computed Properties

• Exact Mass: 420.12561169g/mol
• Monoisotopic Mass: 420.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on benzyl 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate

Comprehensive Overview of Benzyl 2-{3-(4-Ethoxyphenyl)-1,2,4-Triazolo[4,3-b]Pyridazin-6-ylsulfanyl}Acetate (CAS No. 852437-11-7)

Benzyl 2-{3-(4-ethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetate (CAS No. 852437-11-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of 1,2,4-triazolo[4,3-b]pyridazine derivatives, which are known for their diverse biological activities. The presence of the ethoxyphenyl and sulfanylacetate moieties further enhances its reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like benzyl 2-{3-(4-ethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetate has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing focus on targeted therapies and antibiotic resistance. The compound's CAS No. 852437-11-7 serves as a critical identifier for regulatory and commercial purposes, ensuring precise communication in scientific literature and patents.

The synthesis of benzyl 2-{3-(4-ethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetate involves multi-step organic reactions, including cyclization and esterification processes. Its molecular weight and solubility properties make it suitable for formulation in various delivery systems, a topic of high relevance in pharmaceutical development. Additionally, its stability under physiological conditions is a key area of investigation, as it impacts bioavailability and efficacy.

From an industrial perspective, CAS No. 852437-11-7 is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly methods to produce such compounds, reducing waste and energy consumption. This aligns with global trends toward environmentally responsible manufacturing, a hot topic among stakeholders in the chemical and pharmaceutical sectors.

In summary, benzyl 2-{3-(4-ethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetate represents a promising candidate for further research and development. Its structural complexity and functional versatility position it as a valuable asset in addressing contemporary challenges in medicinal chemistry and material innovation. As scientific inquiry advances, this compound is likely to play a pivotal role in emerging technologies and therapeutic solutions.